3-Chloro-4-(trifluoromethyl)cinnamic acid

• IUPAC Name: (E)-3-[3-chloro-4-(trifluoromethyl)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C10H6ClF3O2/c11-8-5-6(2-4-9(15)16)1-3-7(8)10(12,13)14/h1-5H,(H,15,16)/b4-2+
• InChI Key: JERIPOGIKJJMJU-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CC(=O)O)Cl)C(F)(F)F
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/C(=O)O)Cl)C(F)(F)F
• Molecular Formula: C10H6ClF3O2
• Molecular Weight: 250.60 g/mol

Description

3-Chloro-4-(trifluoromethyl)cinnamic acid is a chemical compound that is functionally related to trans-cinnamic acid. It has a trifluoromethyl substituent at the para-position.

Molecular Structure Analysis

The molecular structure of 3-Chloro-4-(trifluoromethyl)cinnamic acid is characterized by the presence of a trifluoromethyl group at the para-position of the cinnamic acid molecule. The InChI code for this compound is 1S/C10H6ClF3O2/c11-8-5-6(2-4-9(15)16)1-3-7(8)10(12,13)14/h1-5H,(H,15,16)/b4-2+.

Physical And Chemical Properties Analysis

The molecular weight of 3-Chloro-4-(trifluoromethyl)cinnamic acid is 250.6. It is a solid at ambient temperature.

Scientific Research Applications

Antibacterial Treatment

Scientific Field

Microbiology and Pharmacology Application Summary: This compound has been investigated for its potential as a treatment for resistant bacterial infections. Methods of Application:

• Certain derivatives showed significant antistaphylococcal and anti-enterococcal activity, with MICs/MBCs ranging from 0.15–5.57 µM for staphylococcal strains and 2.34–44.5 µM for enterococcal strains.

Synthesis of Cinacalcet

Scientific Field

Organic Chemistry and Pharmaceutical Chemistry Application Summary: 3-Chloro-4-(trifluoromethyl)cinnamic acid is used in the synthesis of cinacalcet, a medication for the treatment of hyperparathyroidism. Methods of Application:

• Successful incorporation into the cinacalcet structure, demonstrating the compound’s utility in complex organic syntheses.

Antioxidant Plating

Scientific Field

Material Science Application Summary: The compound can be used to plate compounds that contain antioxidants. Methods of Application:

• Enhanced durability and antioxidant properties of the plated materials.

Treatment of Dysproliferative Diseases

Scientific Field

Medical Research Application Summary: It has potential applications in treating dysproliferative diseases. Methods of Application:

• Preliminary results suggest efficacy in disease models.

Chemical Synthesis

Scientific Field

Chemical Engineering Application Summary: The compound is a valuable reagent in various chemical synthesis processes due to its reactive functional groups. Methods of Application:

• Enables the creation of diverse chemical structures with potential applications in different fields.

Chromatography

Scientific Field

Analytical Chemistry Application Summary: 3-Chloro-4-(trifluoromethyl)cinnamic acid may be used in chromatographic methods to separate or identify other compounds. Methods of Application:

• Improved separation and identification of analytes in complex mixtures.

Agrochemical and Pharmaceutical Ingredient

Scientific Field

Agrochemistry and Pharmaceutical Chemistry Application Summary: This compound is a key structural motif in active ingredients used in agrochemicals and pharmaceuticals. Methods of Application:

• TFMP derivatives are used in crop protection and several have been approved for use in pharmaceutical and veterinary products.

Intermediate in Organic Synthesis

Scientific Field

Organic Synthesis Application Summary: The compound serves as an intermediate in the synthesis of various organic compounds. Methods of Application:

• Enables the creation of a wide range of compounds with potential applications in different fields.

Analytical Standard in HPLC

Scientific Field

Analytical Chemistry Application Summary: It is employed as an internal standard for the determination of certain compounds in plasma by High-Performance Liquid Chromatography (HPLC). Methods of Application:

• Provides accurate and reliable measurements in HPLC analyses.

Development of Fluorinated Compounds

Scientific Field

Organic Chemistry Application Summary: This compound is used in the development of fluorinated aromatic compounds, which are important in various chemical industries. Methods of Application:

• Successful synthesis of fluorinated aromatic compounds, which are known for their increased stability and unique chemical properties.

Creation of Liquid Crystals

Scientific Field

Material Science and Chemistry Application Summary: The compound is utilized in the synthesis of liquid crystals, which have applications in electronic displays. Methods of Application:

• Production of liquid crystals with specific thermal and optical properties suitable for display technologies.

Photovoltaic Materials

Scientific Field

Renewable Energy and Material Science Application Summary: It serves as a building block in the creation of photovoltaic materials for solar energy conversion. Methods of Application:

• Enhanced efficiency and stability of organic photovoltaic materials.

Corrosion Inhibitors

Scientific Field

Industrial Chemistry Application Summary: The compound is researched for its potential use as a corrosion inhibitor in metal protection. Methods of Application:

• Demonstrated potential in reducing corrosion rates in metal substrates.

Synthesis of Heterocyclic Compounds

Scientific Field

Medicinal Chemistry Application Summary: It is used in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Methods of Application:

• Obtained heterocyclic compounds with potential pharmacological activities.

Research in Non-Linear Optics

Scientific Field

Optics and Photonics Application Summary: The compound is investigated for its non-linear optical properties, which are important for optical communication systems. Methods of Application:

• Materials showing promise for use in advanced optical communication technologies.

Safety And Hazards

The safety data sheet for a similar compound, trans-Cinnamic acid, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for 3-Chloro-4-(trifluoromethyl)cinnamic acid are not mentioned in the search results, it’s worth noting that trifluoromethyl-containing compounds are becoming increasingly important in various fields, including the agrochemical, pharmaceutical, and functional materials fields.